Cas no 1909308-83-3 (N-tert-butyl-4-(methylamino)benzamide hydrochloride)

• Product Name: N-tert-butyl-4-(methylamino)benzamide hydrochloride
• CAS No: 1909308-83-3
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• MDL: MFCD29055125
• CID: 4628558
• PubChem ID: 121553307
• Update Time: 2025-06-10

N-tert-butyl-4-(methylamino)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-(methylamino)benzamide hydrochloride
• N-tert-butyl-4-(methylamino)benzamide;hydrochloride
• Z2301438499

• MDL： MFCD29055125
• Inchi： 1S/C12H18N2O.ClH/c1-12(2,3)14-11(15)9-5-7-10(13-4)8-6-9;/h5-8,13H,1-4H3,(H,14,15);1H
• InChI Key： DBQJPSSJAKRRJV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)NC)NC(C)(C)C

Computed Properties

• Exact Mass: 242.119
• Monoisotopic Mass: 242.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Additional information on N-tert-butyl-4-(methylamino)benzamide hydrochloride

Recent Advances in the Study of N-tert-butyl-4-(methylamino)benzamide hydrochloride (CAS: 1909308-83-3)

N-tert-butyl-4-(methylamino)benzamide hydrochloride (CAS: 1909308-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the compound's mechanism of action and its interactions with various biological targets. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated that N-tert-butyl-4-(methylamino)benzamide hydrochloride exhibits promising inhibitory activity against specific protein kinases involved in cancer progression. The study utilized advanced computational modeling and in vitro assays to elucidate the binding affinity and selectivity of this compound, providing a foundation for further drug development efforts.

In addition to its potential in oncology, research has also explored the compound's applications in neurodegenerative diseases. A study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of N-tert-butyl-4-(methylamino)benzamide hydrochloride could modulate key pathways associated with neuroinflammation and oxidative stress. These findings suggest a broader therapeutic potential beyond its initial applications, warranting further investigation.

The synthesis and optimization of N-tert-butyl-4-(methylamino)benzamide hydrochloride have also been a focal point of recent research. Innovations in synthetic methodologies, such as flow chemistry and green chemistry approaches, have improved the yield and purity of this compound. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N-tert-butyl-4-(methylamino)benzamide hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's transition from bench to bedside.

In conclusion, N-tert-butyl-4-(methylamino)benzamide hydrochloride (CAS: 1909308-83-3) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its diverse applications, coupled with ongoing advancements in synthesis and characterization, position it as a valuable tool for researchers and clinicians alike. Future studies should focus on expanding its therapeutic scope and addressing the remaining challenges to fully realize its potential.